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Introduction

Dipeptidyl peptidase 11l (DPP-3) is a zinc-dependent aminopeptidase that plays a crucial role in
various physiological and pathological processes by cleaving dipeptides from the N-terminus of
signaling peptides.[1][2] Its involvement in blood pressure regulation, pain modulation, and the
cellular stress response has made it an attractive target for drug discovery.[1][3] Fluostatin B,
a natural compound isolated from Streptomyces sp. TA-3391, is a selective inhibitor of human
DPP-3, making it a valuable tool for studying the enzyme's function.[1] These application notes
provide detailed protocols for using Fluostatin B to investigate the enzymatic activity and
cellular functions of DPP-3.
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Inhibitory Activity of Fluostatin B and Other Compounds
against DPP-3
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Compoun Target . Inhibition
Substrate IC50 Ki Source
d Enzyme Type
] Human Arg-Arg-2-
Fluostatin 24 pg/mL Not Not
Placental naphthyla [4115]
B . (=74 uMm) Reported Reported
DPP-3 mide
) Human Arg-Arg-2-
Fluostatin 0.44 pg/mL  Not Not
Placental naphthyla [5][6]
A _ (~1.4 um) Reported Reported
DPP-3 mide
Fluostatin Human Leu- Not )
) 14.2 uM Mixed [41[6]
A DPP-3 enkephalin  Reported

hvsicochemical ies of Fluostat

Source

Property

Value

Molecular Weight

326.304 g/mol

[5]

Molecular Formula

C18H1406

[5]

Purity >98% (HPLC) [5]
Soluble in DMSO; Partially

Solubility soluble in EtOAc and Acetone; [5]
Insoluble in H20
No toxicity observed after

Toxicity intraperitoneal injection in mice  [5]

at a dose of 100 mg/kg

Signaling Pathways Involving DPP-3

DPP-3 is a key regulator in at least two major signaling pathways: the Renin-Angiotensin

System (RAS) and the Keapl-Nrf2 oxidative stress response pathway.

DPP-3 in the Renin-Angiotensin System (RAS)

DPP-3 contributes to the regulation of blood pressure by degrading various angiotensin

peptides, including Angiotensin Il, a potent vasoconstrictor. By cleaving Angiotensin Il, DPP-3
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can attenuate its effects, thereby influencing cardiovascular homeostasis.
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DPP-3 regulation of the Renin-Angiotensin System.

DPP-3 in the Keap1-Nrf2 Oxidative Stress Response
Pathway

DPP-3 can modulate the Keap1-Nrf2 pathway, a critical cellular defense mechanism against
oxidative stress. Under basal conditions, Keapl targets the transcription factor Nrf2 for
degradation. Upon oxidative stress, this interaction is disrupted, allowing Nrf2 to translocate to
the nucleus and activate the expression of antioxidant genes. DPP-3 is thought to interact with
Keapl, potentially influencing Nrf2 stability and activation.
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Prepare Reagents:
- Fluostatin B dilutions
- DPP-3 enzyme solution
- Substrate solution

(Add Fluostatin B and DPP-3 enzyme to 96-well plate)
Gre—incubate at 37°C for 15 minutes)
Gdd substrate to initiate reactior)

(Measure fluorescence kinetically at 37°C)

!

Data Analysis:
- Calculate initial velocities
- Plot dose-response curve
- Determine IC50
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Culture and treat cells with Fluostatin B

(Nuclear/Cytoplasmic FractionatiorD (RNA Extraction & cDNA Synthesis)

(Western Blot for Nrfz) GRT-PCR for Nrf2 target genes (HO-1, NQOlD
Gnalyze Nrf2 nuclear translocatior) Gnalyze relative gene expressior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Utilizing Fluostatin B to Elucidate
Dipeptidyl Peptidase 11l (DPP-3) Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138615#using-fluostatin-b-to-study-the-function-of-

dpp-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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